10-[(2-Hydroxyphenyl)methylidene]anthracen-9(10H)-one

• Molecular Formula: C21H14O2
• Molecular Weight: 298.3 g/mol
• IUPAC Name: 10-[(2-hydroxyphenyl)methylidene]anthracen-9-one
• InChI: InChI=1S/C21H14O2/c22-20-12-6-1-7-14(20)13-19-15-8-2-4-10-17(15)21(23)18-11-5-3-9-16(18)19/h1-13,22H
• InChI Key: RANCWIVTRGHMTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C3=CC=CC=C3C(=O)C4=CC=CC=C42)O
• CAS No.: 76197-34-7

Description

10-[(2-Hydroxyphenyl)methylidene]anthracen-9(10H)-one is a chemical compound that belongs to the anthracene family. Anthracene derivatives are known for their photophysical properties and are widely used in various applications such as organic light-emitting diodes (OLEDs) and fluorescent probes . This compound, in particular, has a unique structure that makes it suitable for specific scientific and industrial applications.

Preparation Methods

The synthesis of 10-[(2-Hydroxyphenyl)methylidene]anthracen-9(10H)-one typically involves the condensation of anthracenone with 2-hydroxybenzaldehyde under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

10-[(2-Hydroxyphenyl)methylidene]anthracen-9(10H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones, which are important intermediates in organic synthesis.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or hydrocarbons.

Substitution: The compound can undergo electrophilic and nucleophilic substitution reactions, leading to the formation of various derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles.

Scientific Research Applications

10-[(2-Hydroxyphenyl)methylidene]anthracen-9(10H)-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a fluorescent probe in various analytical techniques.

Biology: The compound’s fluorescence properties make it useful in biological imaging and as a marker in biochemical assays.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the field of photodynamic therapy.

Industry: It is used in the production of OLEDs and other optoelectronic devices due to its excellent photophysical properties.

Comparison with Similar Compounds

10-[(2-Hydroxyphenyl)methylidene]anthracen-9(10H)-one can be compared with other anthracene derivatives such as:

• 9-Phenyl-10-(4-(trifluoromethyl)phenyl)anthracene
• 4-(10-Phenylanthracene-9-yl)pyridine
• 9,10-Diphenylanthracene These compounds share similar photophysical properties but differ in their specific applications and reactivity. The unique structure of this compound makes it particularly suitable for applications requiring high fluorescence quantum yields and stability .